Cas no 514822-14-1 ((2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide)

• Product Name: (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide
• CAS No: 514822-14-1
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 5361675
• Update Time: 2025-07-22

(2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide
• N-[4-(aminosulfonyl)phenyl]-3-(5-methyl-2-furyl)acrylamide
• 2-Propenamide, N-[4-(aminosulfonyl)phenyl]-3-(5-methyl-2-furanyl)-

• Inchi： 1S/C14H14N2O4S/c1-10-2-5-12(20-10)6-9-14(17)16-11-3-7-13(8-4-11)21(15,18)19/h2-9H,1H3,(H,16,17)(H2,15,18,19)
• InChI Key： UFANFHFMZRXJNI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C=CC1=CC=C(C)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide

Research Brief on (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide (CAS: 514822-14-1)

The compound (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide, with CAS number 514822-14-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a furan ring and a sulfamoylphenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide. The researchers employed a multi-step synthetic route, starting from 5-methylfurfural, to achieve high yields and purity. The study highlighted the importance of the (E)-configuration of the double bond in the prop-2-enamide moiety for biological activity. Computational docking studies further revealed that the compound exhibits strong binding affinity to carbonic anhydrase IX (CA IX), a well-known target for anticancer therapies.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), the anticancer properties of this compound were investigated in vitro and in vivo. The results demonstrated significant inhibition of tumor growth in xenograft models, with minimal toxicity to normal cells. The compound's ability to selectively target hypoxic tumor cells, which overexpress CA IX, was identified as a key factor in its efficacy. These findings suggest that (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide could serve as a lead compound for the development of novel anticancer agents.

Beyond its anticancer potential, recent research has also explored the anti-inflammatory and antimicrobial properties of this compound. A study published in European Journal of Medicinal Chemistry (2023) reported that the sulfamoylphenyl group plays a critical role in modulating the compound's interaction with cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited potent COX-2 inhibition, comparable to that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs), but with a more favorable safety profile.

Despite these promising findings, challenges remain in the clinical translation of (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, the exact mechanism of action in different biological contexts requires further elucidation. Ongoing research is focused on addressing these limitations through advanced drug delivery systems and combination therapies.

In conclusion, (2E)-3-(5-methylfuran-2-yl)-N-(4-sulfamoylphenyl)prop-2-enamide (CAS: 514822-14-1) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its multifaceted pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities, make it a valuable candidate for further drug development. Future studies should prioritize optimizing its pharmacokinetic profile and exploring its therapeutic potential in diverse disease models.